N-Benzyl-N-(2-methoxyphenyl)amine

• IUPAC Name: N-benzyl-2-methoxyaniline
• InChI: InChI=1S/C14H15NO/c1-16-14-10-6-5-9-13(14)15-11-12-7-3-2-4-8-12/h2-10,15H,11H2,1H3
• InChI Key: OXCREIAATRYJNU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NCC2=CC=CC=C2
• Molecular Formula: C14H15NO
• Molecular Weight: 213.27 g/mol
• CAS No.: 50798-94-2

Description

N-Benzyl-N-(2-methoxyphenyl)amine is a chemical compound with the molecular formula C14H15NO and a molecular weight of 213.28. It is used for research purposes.

Molecular Structure Analysis

The molecular structure of this compound consists of 14 carbon atoms, 15 hydrogen atoms, and 1 nitrogen atom.

Physical and Chemical Properties Analysis

This compound has a predicted melting point of 95.82°C and a predicted boiling point of 326.87°C at 760 mmHg. It has a predicted density of 1.10 g/cm3 and a predicted refractive index of n20D 1.61.

Scientific Research Applications

Inhibition of Melanin Production

One notable application of compounds structurally related to N-Benzyl-N-(2-methoxyphenyl)amine is in the inhibition of melanin production, which is a key area of research in dermatology and cosmetic science. A study by Choi et al. (2002) synthesized a compound that significantly inhibited tyrosinase activity, a critical enzyme in the melanin biosynthesis pathway, and demonstrated potential as a skin whitening agent due to its UV-blocking effect and SOD-like activity Choi et al., 2002.

Anticancer Activity

In the field of oncology, derivatives of this compound have been explored for their anticancer properties. El-Shekeil et al. (2012) reported the synthesis of new benzimidazole derivatives, including one structurally related to this compound, showing moderate cytotoxic effects towards HeLa cells, indicating a potential direction for anticancer drug development El-Shekeil et al., 2012.

Synthesis of Novel Compounds

Research in synthetic chemistry has also benefited from the use of this compound derivatives. For instance, studies on the synthesis of N-(hydroxy)amide- and N-(hydroxy)thioamide-containing peptides have employed related compounds as intermediates, showcasing the versatility of these amines in the synthesis of complex organic molecules Wang & Phanstiel, 2000.

High-Spin Organic Polymers

In materials science, derivatives of this compound have been utilized in the development of high-spin organic polymers. Kurata et al. (2007) synthesized a polyphenylenevinylene derivative with a triarylamine pendant group, leading to the discovery of aminium polyradical with notable stability and solubility, opening new avenues for the development of advanced materials Kurata et al., 2007.

Synthesis routes and methods

Procedure details

The general procedure under argon was followed using copper(I) iodide (19 mg, 0.10 mmol), K3PO4 (425 mg, 2.00 mmol), benzylamine (131 μl, 1.20 mmol), 2-iodoanisole (130 μl, 1.00 mmol), ethylene glycol (111 μl, 2.00 mmol) and 1-butanol (1.0 mL) at 100° C. Column chromatography using a solvent mixture (hexane/ethyl acetate=10/1, Rf=0.4) afforded N-(2-methoxyphenyl)benzylamine (149 mg, 70% isolated yield) as colorless liquid. The spectral data (1H NMR) matched with the literature references and GC analysis indicated >95% purity.